Cas no 107289-00-9 (1-Benzyl-4-phenylquinazolin-2(1H)-one)

• Product Name: 1-Benzyl-4-phenylquinazolin-2(1H)-one
• CAS No: 107289-00-9
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 3167449
• PubChem ID: 13724870
• Update Time: 2025-05-24

1-Benzyl-4-phenylquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 107289-00-9
• 1-benzyl-4-phenyl-1,2-dihydroquinazolin-2-one
• 1-Benzyl-4-phenylquinazolin-2(1H)-one

• Inchi： 1S/C21H16N2O/c24-21-22-20(17-11-5-2-6-12-17)18-13-7-8-14-19(18)23(21)15-16-9-3-1-4-10-16/h1-14H,15H2
• InChI Key： ZTHOUBNMQRMWSA-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.126263138Da
• Monoisotopic Mass: 312.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-Benzyl-4-phenylquinazolin-2(1H)-one

1-Benzyl-4-phenylquinazolin-2(1H)-one (CAS No. 107289-00-9): A Comprehensive Overview

1-Benzyl-4-phenylquinazolin-2(1H)-one, also known by its CAS registry number CAS No. 107289-00-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development.

The molecular structure of 1-Benzyl-4-phenylquinazolin-2(1H)-one consists of a quinazoline ring system substituted with a benzyl group at position 1 and a phenyl group at position 4. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various biological activities. Recent studies have highlighted its potential as a lead compound in the development of anti-cancer agents, particularly due to its ability to inhibit key enzymes involved in cell proliferation and survival.

One of the most notable aspects of CAS No. 107289-00-9 is its role in medicinal chemistry research. Scientists have explored its ability to modulate protein kinases, which are critical targets in cancer therapy. For instance, preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several oncogenic kinases, such as Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that 1-Benzyl-4-phenylquinazolin-2(1H)-one could serve as a scaffold for designing next-generation kinase inhibitors with improved efficacy and selectivity.

Beyond its pharmacological applications, the synthesis and characterization of CAS No. 107289-00-9 have also been the focus of numerous chemical studies. Researchers have developed efficient synthetic routes to access this compound, often employing methods such as nucleophilic aromatic substitution or Michael addition reactions. These synthetic strategies not only enhance the scalability of production but also pave the way for further structural modifications to optimize its bioactivity.

In terms of structural modifications, recent advancements have focused on introducing additional functional groups to enhance solubility, stability, and bioavailability. For example, the incorporation of hydroxyl or methoxy groups at specific positions has been shown to improve the compound's pharmacokinetic profile without compromising its inhibitory activity against target enzymes.

The versatility of 1-Benzyl-4-phenylquinazolin-2(1H)-one extends beyond kinase inhibition. Emerging research indicates that this compound may also exhibit anti-inflammatory and anti-microbial properties, making it a potential candidate for multi-target drug design. Such findings underscore the importance of continued investigation into its biological activities and mechanisms of action.

In conclusion, CAS No. 107289-00-9, or 1-Benzyl-4-phenylquinazolin-2(1H)-one, represents a valuable asset in contemporary drug discovery efforts. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in the development of novel therapeutic agents across various disease areas.